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Compound of Interest

Compound Name: Butylphthalide-d9

Cat. No.: B15581110

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling guidelines
for Butylphthalide-d9, a deuterated form of Butylphthalide. The information presented herein
is crucial for ensuring safe laboratory practices and minimizing potential risks associated with
the handling, storage, and disposal of this compound. Given that specific safety data for the
deuterated form is limited, this guide primarily leverages the safety profile of its non-deuterated
parent compound, DL-3-n-Butylphthalide, as a closely related and reliable surrogate.

Compound Identification and Properties

Butylphthalide-d9 is a stable isotope-labeled version of Butylphthalide, a compound originally
isolated from celery seeds and investigated for its potential neuroprotective effects.[1][2][3] The
deuteration is a valuable tool in metabolic and pharmacokinetic studies.

Table 1: Physical and Chemical Properties of Butylphthalide
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Property Value Source

) 3-butyl-1(3H)-
Chemical Name , [4][5][6]
isobenzofuranone

(¢)-3-Butylphthalide, dI-3-n-
Synonyms ) [41[5116]
Butylphthalide, (£)-NBP

Molecular Formula C12H1402 [41[6]
Formula Weight 190.2 g/mol [41[6]
Appearance Neat oll [4][6]
Purity >98% [4]

Soluble in organic solvents

such as ethanol, DMSO, and
Solubility dimethyl formamide (approx. [4]

30 mg/ml). Sparingly soluble in

agueous buffers.

Storage Temperature -20°C [4]

Stability > 4 years (at -20°C) [4]

Hazard Identification and Toxicology

DL-3-n-Butylphthalide is classified as a hazardous substance. The primary hazards are related
to irritation of the skin, eyes, and respiratory system.[5][7][8]

Table 2: Toxicological Data for DL-3-n-Butylphthalide

Test Species Route Value Source

LD50 (Acute

o Rat Oral 2,450 mg/kg [5]
Toxicity)
TDLO (Lowest
Published Toxic Rat Oral 0.02 g/kg [5]

Dose)
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Hazard Statements:

e H315: Causes skin irritation.[5][7][8]

e H319: Causes serious eye irritation.[5][7][8]

o H335: May cause respiratory irritation.[5][7][8]
Pictogram:

e GHSO07: Exclamation Mark[5][8]

Signal Word: Warning[5]

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to proper handling procedures is paramount to ensure personnel safety. The
following workflow outlines the key stages of handling Butylphthalide-d9 in a research
environment.
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Safe Handling Workflow for Butylphthalide-d9
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Caption: Logical workflow for the safe handling of Butylphthalide-d9.
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Recommended Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[8]

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[8] Change gloves
immediately if contaminated.

» Respiratory Protection: If working outside of a ventilated hood or if aerosols may be
generated, use a NIOSH-approved respirator.[8]

» Hygiene Measures: Wash hands thoroughly after handling.[4][8] Do not eat, drink, or smoke
in work areas.[8]

Experimental Protocols
Preparation of Stock Solutions

DL-3-n-Butylphthalide is supplied as a neat oil.[4][6] To prepare a stock solution, dissolve the oil
in an appropriate organic solvent such as ethanol, DMSO, or dimethyl formamide.[4] The
solubility in these solvents is approximately 30 mg/ml.[4] It is recommended to purge the
solvent with an inert gas before preparing the solution to minimize oxidation.[4] For aqueous
solutions, first dissolve the compound in ethanol and then dilute with the aqueous buffer of
choice.[4] Aqueous solutions should not be stored for more than one day.[4]

General Protocol for Acute Oral Toxicity Study (LD50
Determination)

The reported oral LD50 of 2,450 mg/kg in rats was likely determined using a method similar to
the OECD Guideline for the Testing of Chemicals, No. 420 (Acute Oral Toxicity - Fixed Dose
Procedure) or No. 423 (Acute Oral Toxicity - Acute Toxic Class Method). A generalized protocol
involves:

» Animal Selection: Healthy, young adult rats of a single strain are used.
o Fasting: Animals are fasted prior to dosing (e.g., overnight).

o Dose Administration: The test substance is administered by gavage in a single dose. The
volume administered is kept small.
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» Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for a period of up to 14 days.

e Necropsy: A gross necropsy of all animals is performed at the end of the observation period.

o Data Analysis: The LD50 value is calculated based on the number of mortalities at different
dose levels.

First Aid Measures
« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.

» In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Storage and Disposal

Storage: Store in a tightly closed container in a dry and well-ventilated place.[8] The
recommended storage temperature is -20°C.[4]

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
allow the product to reach the sewage system.[5] Uncleaned packaging should be disposed of
as unused product.[5]

Signaling Pathways and Biological Activity (for
context)

While not directly related to safety and handling, understanding the compound's mechanism of
action can provide valuable context for researchers. Butylphthalide has been shown to have
neuroprotective properties and to modulate several signaling pathways.[1][9][10]
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Reported Signaling Pathways Modulated by Butylphthalide
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Caption: Key signaling pathways reportedly modulated by Butylphthalide.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
comprehensive Safety Data Sheet (SDS). Always refer to the SDS provided by the supplier for
the most current and detailed safety information before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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